Cas no 2034248-46-7 (2-(4-ethoxyphenyl)-N-{[2-(furan-2-yl)pyridin-3-yl]methyl}acetamide)

• Product Name: 2-(4-ethoxyphenyl)-N-{[2-(furan-2-yl)pyridin-3-yl]methyl}acetamide
• CAS No: 2034248-46-7
• MF: C₂₀H₂₀N₂O₃
• MW: 336.384405136108
• CID: 5347649
• Update Time: 2025-10-29

2-(4-ethoxyphenyl)-N-{[2-(furan-2-yl)pyridin-3-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-N-((2-(furan-2-yl)pyridin-3-yl)methyl)acetamide
• 2-(4-ethoxyphenyl)-N-[[2-(furan-2-yl)pyridin-3-yl]methyl]acetamide
• 2-(4-ethoxyphenyl)-N-{[2-(furan-2-yl)pyridin-3-yl]methyl}acetamide

• Inchi： 1S/C20H20N2O3/c1-2-24-17-9-7-15(8-10-17)13-19(23)22-14-16-5-3-11-21-20(16)18-6-4-12-25-18/h3-12H,2,13-14H2,1H3,(H,22,23)
• InChI Key： OKRYLSGQMFTBBP-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C(=CC=CN=1)CNC(CC1C=CC(=CC=1)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 410
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4

Additional information on 2-(4-ethoxyphenyl)-N-{[2-(furan-2-yl)pyridin-3-yl]methyl}acetamide

Chemical Compound CAS No 2034248-46-7: 2-(4-Ethoxyphenyl)-N-{[2-(furan-2-yl)pyridin-3-yl]methyl}acetamide

The chemical compound with CAS No 2034248-46-7, commonly referred to as 2-(4-Ethoxyphenyl)-N-{[2-(furan-2-yl)pyridin-3-yl]methyl}acetamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential applications in drug development, particularly in the treatment of neurodegenerative diseases and cancer.

The molecular structure of CAS No 2034248-46-7 is characterized by a complex arrangement of functional groups, including an ethoxyphenyl moiety, a furan ring, and a pyridine ring. These structural elements contribute to its intriguing chemical properties and reactivity. The ethoxyphenyl group, for instance, enhances the compound's lipophilicity, which is crucial for its ability to cross biological membranes. Meanwhile, the furan and pyridine rings introduce aromaticity and electron-withdrawing effects, which are essential for modulating the compound's electronic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No 2034248-46-7 through a multi-step process involving palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These methods not only improve the yield but also reduce the environmental impact of the synthesis process. The use of microwave technology has been particularly beneficial, as it allows for precise control over reaction conditions and minimizes side reactions.

In terms of biological activity, CAS No 2034248-46-7 has demonstrated potent inhibitory effects on several key enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These enzymes are implicated in Alzheimer's disease, making this compound a promising candidate for therapeutic intervention. Furthermore, preclinical studies have shown that CAS No 2034248-46-7 exhibits selective cytotoxicity against cancer cells, suggesting its potential as an anticancer agent.

The pharmacokinetic profile of CAS No 2034248-46-7 has also been extensively studied. Research indicates that the compound has favorable absorption and distribution properties, which are critical for its efficacy as a drug candidate. Additionally, its metabolic stability has been optimized through structural modifications, ensuring prolonged residence time in the body.

From a materials science perspective, CAS No 2034248-46-7 has shown potential as a building block for advanced materials such as organic semiconductors and stimuli-responsive polymers. Its unique electronic properties make it suitable for applications in organic electronics and optoelectronics.

In conclusion, CAS No 2034248-46_7, or _N_ { [ _furan_-_pyridin_-_methyl ] } acetamide, represents a cutting-edge chemical entity with multifaceted applications across various scientific disciplines. Its continued exploration in both academic and industrial settings is expected to unlock new possibilities for drug discovery and materials innovation.